Cas no 66102-90-7 (2-Cyclohexen-1-one, 2,2'-thiobis[3-hydroxy-5,5-dimethyl-)

• Product Name: 2-Cyclohexen-1-one, 2,2'-thiobis[3-hydroxy-5,5-dimethyl-
• CAS No: 66102-90-7
• MF: C₁₆H₂₂O₄S
• MW: 310.408483982086
• CID: 396831
• PubChem ID: 4279025
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 2,2'-thiobis[3-hydroxy-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)sulfanyl-5,5-dimethylcyclohex-2-en-1-one
• DTXSID10401504
• 66102-90-7
• 3,3'-dihydroxy-5,5,5',5'-tetramethyl-2,2'-thiodicyclohex-2-en-1-one
• ST50974764
• AKOS024350441
• 2-Cyclohexen-1-one, 2,2'-thiobis[3-hydroxy-5,5-dimethyl-

• Inchi： 1S/C16H22O4S/c1-15(2)5-9(17)13(10(18)6-15)21-14-11(19)7-16(3,4)8-12(14)20/h17,19H,5-8H2,1-4H3
• InChI Key： MOUDNIMDHLSOPN-UHFFFAOYSA-N
• SMILES： S(C1C(CC(C)(C)CC=1O)=O)C1C(CC(C)(C)CC=1O)=O

Computed Properties

• Exact Mass: 310.12396
• Monoisotopic Mass: 310.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 74.6